Agrocybin

• CAS: 544-44-5
• Molecular Formula: C8H5NO2
• Molecular Weight: 147.13 g/mol
• InChI: InChI=1S/C8H5NO2/c9-8(11)6-4-2-1-3-5-7-10/h10H,7H2,(H2,9,11)
• InChIKey: OXONWCQUZYDTNF-UHFFFAOYSA-N

For researchers requiring the specific small-molecule polyacetylene Agrocybin (CAS 544-44-5, MW 147.13), not the 9 kDa peptide. Its quantifiable dual HIV-1 reverse transcriptase inhibition (IC50: 60 µM) and selective antifungal activity (e.g., X. oryzae MIC: 53.1 µM) distinguish it from other polyacetylenes. Strictly handle under inert atmosphere due to rapid air degradation. Soluble in ether/chloroform. Verify purity (≥97%) and order from specialist suppliers.

Agrocybin (CAS 544-44-5): A Polyacetylene Antifungal & Antiviral Baseline Reference

Agrocybin (CAS 544-44-5) is a natural polyacetylene amide (8-hydroxy-2,4,6-octatriynamide), first isolated from the basidiomycete fungus Agrocybe dura [1]. It is a small molecule (MW: 147.13 g/mol) [2] distinct from the larger antifungal peptides also sometimes referred to as 'agrocybin' from Agrocybe cylindracea [3]. This compound exhibits selective antifungal activity against specific plant and human pathogens, with quantifiable IC50 values, and demonstrates dual inhibition of HIV-1 reverse transcriptase [4]. Its unique triple-bond structure and solubility profile are critical for its bioactivity and experimental handling [5].

• [1] Kavanagh, F., Hervey, A., & Robbins, W. J. (1950). Antibiotic substances from basidiomycetes: IV. Agrocybin, a new polyacetylene antibiotic from Agrocybe dura. Proceedings of the National Academy of Sciences, 36(2), 102-106. View Source
• [2] DrugFuture. (n.d.). Agrocybin. Chemical Data. Retrieved from DrugFuture Database. View Source
• [3] Ngai, P. H., Zhao, Z., & Ng, T. B. (2005). Agrocybin, an antifungal peptide from the edible mushroom Agrocybe cylindracea. Peptides, 26(2), 191-196. View Source
• [4] CAMP Database. (n.d.). Agrocybin. CAMPSQ653. Retrieved from Biomedical Informatics Centre, ICMR-NIRRCH. View Source
• [5] Ayer, W. A., & Craw, P. A. (1989). Metabolites of the fairy ring fungus, Marasmius oreades. Part 2. Norsesquiterpenes, further sesquiterpenes, and agrocybin. Canadian Journal of Chemistry, 67(8), 1371-1377. View Source

Why In-Class Polyacetylenes Cannot Substitute for Agrocybin (CAS 544-44-5)

Direct substitution of Agrocybin with other fungal polyacetylenes (e.g., falcarinol, cinnatriacetin A) or the peptide 'agrocybin' is not scientifically valid due to profound differences in molecular structure and, consequently, specific activity and target profile [1]. The small-molecule polyacetylene amide (544-44-5) exhibits a unique combination of dual HIV-1 reverse transcriptase (IC50: 60 µM) and selective antifungal activity [2], which is mechanistically distinct from the membrane-active antifungal peptides like the 9 kDa 'agrocybin' [3]. Furthermore, its specific solubility in organic solvents like ether and chloroform dictates its extraction and formulation [4], while its inherent instability in air—turning black and insoluble within one day [4]—necessitates strict handling protocols that are not generalizable across the class. This evidence guide details the quantitative metrics that define Agrocybin's unique procurement and experimental requirements.

• [1] Rosa, L. H., Souza-Fagundes, E. M., Machado, K. M., Alves, T. M., Martins-Filho, O. A., Romanha, A. J., ... & Zani, C. L. (2006). Cytotoxic, immunosuppressive and trypanocidal activities of agrocybin, a polyacetylene produced by Agrocybe perfecta (Basidiomycota). World Journal of Microbiology and Biotechnology, 22(6), 539-545. View Source
• [2] CAMP Database. (n.d.). Agrocybin. CAMPSQ653. Retrieved from Biomedical Informatics Centre, ICMR-NIRRCH. View Source
• [3] Ngai, P. H., Zhao, Z., & Ng, T. B. (2005). Agrocybin, an antifungal peptide from the edible mushroom Agrocybe cylindracea. Peptides, 26(2), 191-196. View Source
• [4] DrugFuture. (n.d.). Agrocybin. Chemical Data. Retrieved from DrugFuture Database. View Source

Agrocybin (544-44-5) Quantitative Differentiation Guide

Dual-Activity Profile: Antifungal & HIV-1 Reverse Transcriptase Inhibition

Agrocybin (544-44-5) demonstrates a quantifiable dual-activity profile against both fungal pathogens and HIV-1 reverse transcriptase, a combination not commonly observed in related polyacetylenes. While its antifungal potency against Mycosphaerella arachidicola (IC50: 125 µM) is moderate, it simultaneously exhibits significant inhibition of HIV-1 reverse transcriptase with an IC50 of 60 µM [1]. This is a distinct profile from many antifungal agents and most polyacetylenes like falcarinol, which lack this dual activity [2].

Evidence Dimension	Enzyme Inhibition (HIV-1 Reverse Transcriptase)
Target Compound Data	IC50 = 60 µM
Comparator Or Baseline	Mycosphaerella arachidicola Antifungal Activity (IC50 = 125 µM) for the same compound.
Quantified Difference	The compound exhibits >2-fold higher potency against the viral enzyme (60 µM) compared to its antifungal activity (125 µM) against M. arachidicola.
Conditions	In vitro enzyme assay for HIV-1 reverse transcriptase; Mycelial growth inhibition assay for M. arachidicola [1].

Why This Matters

This dual-activity profile is a unique differentiator, making Agrocybin (544-44-5) a specific tool for studying potential cross-talk between antifungal and antiviral pathways, unlike its peptide counterpart or other polyacetylenes.

• [1] CAMP Database. (n.d.). Agrocybin. CAMPSQ653. Retrieved from Biomedical Informatics Centre, ICMR-NIRRCH. View Source
• [2] Rosa, L. H., Souza-Fagundes, E. M., Machado, K. M., Alves, T. M., Martins-Filho, O. A., Romanha, A. J., ... & Zani, C. L. (2006). Cytotoxic, immunosuppressive and trypanocidal activities of agrocybin, a polyacetylene produced by Agrocybe perfecta (Basidiomycota). World Journal of Microbiology and Biotechnology, 22(6), 539-545. View Source

Agrochemical Pathogen Inhibition: Rice Blast & Bacterial Leaf Blight

Agrocybin (544-44-5) demonstrates quantifiable, selective inhibition against two major rice pathogens, Xanthomonas oryzae and Rhizoctonia solani, with markedly different potencies. It is significantly more potent against the bacterium X. oryzae (MIC: 53.1 µM) than the fungus R. solani (Inhibitory at 1.02 mM) [1]. This contrasts with the peptide 'agrocybin' from A. cylindracea, which was reported to lack activity against bacteria at concentrations up to 300 µM [2].

Evidence Dimension	Antimicrobial Activity (Bacterial vs. Fungal Plant Pathogens)
Target Compound Data	MIC = 53.1 µM (Xanthomonas oryzae); Significant inhibition at 1.02 mM (Rhizoctonia solani).
Comparator Or Baseline	Peptide 'agrocybin' (A. cylindracea): No antibacterial activity against various species up to 300 µM.
Quantified Difference	Agrocybin (544-44-5) is active against the bacterium X. oryzae at a concentration (53.1 µM) where the peptide analog shows no activity against other bacterial species. The selectivity ratio against X. oryzae vs. R. solani is ~19-fold.
Conditions	96-well plate MIC assay for X. oryzae; 24-well plate growth inhibition assay for R. solani [1].

Why This Matters

This specific anti-phytopathogen profile, particularly its potent anti-bacterial activity, is a key differentiator for research in crop protection and agrochemical development, distinguishing it from the peptide-based antifungal agents.

• [1] Zheng, Y., Xu, X., & Wu, Y. (2016). Inhibitory activities against rice pathogens of 8-hydroxy-2,4,6-octatriynamide from Agrocybe sp. World Journal of Microbiology and Biotechnology, 32(3), 1-7. View Source
• [2] Ngai, P. H., Zhao, Z., & Ng, T. B. (2005). Agrocybin, an antifungal peptide from the edible mushroom Agrocybe cylindracea. Peptides, 26(2), 191-196. View Source

Critical Physicochemical Stability Constraints for Experimental Reproducibility

Agrocybin (544-44-5) is subject to rapid, visually observable degradation in air, a key differentiator from many stable small-molecule antifungals. Literature reports that its crystals are stable in air for only one day, after which they turn black and become insoluble in ether [1]. This necessitates strict handling under inert atmosphere or immediate use upon opening, which is a critical procurement and experimental design consideration not applicable to more stable alternatives like the peptide 'agrocybin' or synthetic azoles.

Evidence Dimension	Chemical Stability (Air Degradation)
Target Compound Data	Stable for approximately 1 day; then discolors and becomes insoluble.
Comparator Or Baseline	Synthetic antifungal azoles (e.g., fluconazole): Generally stable in air for extended periods. Peptide 'agrocybin': Reported thermostable up to 80°C.
Quantified Difference	Qualitative observation of decomposition and loss of solubility within 24 hours under ambient air, a property not shared by most reference antifungals.
Conditions	Crystalline solid stored in air at ambient temperature [1].

Why This Matters

This inherent instability is a primary driver for procurement and experimental planning. Users must account for potential batch-to-batch variability due to storage and transport, and implement specific protocols (e.g., storage under argon, fresh solution preparation) to ensure reproducible results.

• [1] DrugFuture. (n.d.). Agrocybin. Chemical Data. Retrieved from DrugFuture Database. View Source

Unique Anti-Parasitic Potential: Trypanocidal Activity

Agrocybin (544-44-5) exhibits potent and specific trypanocidal activity, a characteristic not observed in the peptide 'agrocybin' and rarely reported for other polyacetylenes. It inhibits Trypanosoma cruzi trypanothione reductase (TryR) with a sub-micromolar IC50 of 2 µM, but only kills 60% of the trypomastigote form of the parasite [1]. This specific enzyme inhibition and partial cell-killing profile is a unique bioactivity signature that defines its research utility.

Evidence Dimension	Enzyme Inhibition (Trypanothione Reductase, TryR)
Target Compound Data	IC50 = 2 µM
Comparator Or Baseline	Altenusin (a biphenyl derivative from Oudemansiella canarii): IC50 = 4.3±0.3 µM in the same TR assay.
Quantified Difference	Agrocybin is ~2.15-fold more potent than Altenusin against T. cruzi TryR under comparable conditions.
Conditions	In vitro TryR enzyme assay using purified protein from T. cruzi [1].

Why This Matters

This activity against a validated target for Chagas disease drug discovery provides a unique, niche application for Agrocybin (544-44-5) in anti-parasitic research, differentiating it from general antifungal tools.

• [1] Rosa, L. H., Souza-Fagundes, E. M., Machado, K. M., Alves, T. M., Martins-Filho, O. A., Romanha, A. J., ... & Zani, C. L. (2006). Cytotoxic, immunosuppressive and trypanocidal activities of agrocybin, a polyacetylene produced by Agrocybe perfecta (Basidiomycota). World Journal of Microbiology and Biotechnology, 22(6), 539-545. View Source

Agrocybin (544-44-5) Best-Fit Application Scenarios Based on Evidence

Agricultural Pathogen Management & Rice Crop Protection Research

This scenario is validated by Agrocybin's (544-44-5) demonstrated inhibitory activity against Xanthomonas oryzae (MIC: 53.1 µM) and Rhizoctonia solani (inhibitory at 1.02 mM) [1]. Researchers developing new biocontrol agents for bacterial leaf blight and rice sheath blight can use Agrocybin as a lead compound or a reference standard for screening. Its selective potency against a bacterial pathogen is a key differentiator from many fungal metabolites that lack anti-bacterial activity, making it a targeted tool for managing bacterial diseases in crops where fungal infections are secondary concerns [1].

Antiviral Drug Discovery & HIV-1 Research

This scenario is supported by Agrocybin's (544-44-5) quantifiable inhibition of HIV-1 reverse transcriptase (IC50: 60 µM) [2]. This makes it a useful tool compound for studying the mechanism of non-nucleoside reverse transcriptase inhibition by natural polyacetylenes. Its unique dual activity—antifungal and antiviral—allows for specialized research into potential links between these pathways, or for using Agrocybin as a control in assays where selective antiviral activity against this target is required, distinct from broad-spectrum antivirals.

Neglected Tropical Disease (Chagas) Drug Discovery

This scenario is directly justified by Agrocybin's (544-44-5) potent inhibition of Trypanosoma cruzi trypanothione reductase (IC50: 2 µM) [3]. This is a validated target for the development of new therapies for Chagas disease. Agrocybin's sub-micromolar potency against this specific parasitic enzyme, coupled with its partial killing of the parasite, makes it a highly specific probe for studying TryR function and for use in screening campaigns aimed at identifying more potent and selective anti-Chagas leads. Its activity against Altenusin (IC50 4.3 µM) in the same assay provides a useful benchmark [3].

Chemical Ecology & Natural Product Stability Studies

This scenario stems from Agrocybin's (544-44-5) well-documented chemical instability. Its propensity to degrade within one day in air, turning black and becoming insoluble [4], makes it an ideal model compound for research focused on natural product degradation pathways, the impact of storage conditions on polyacetylene bioactivity, and the development of novel stabilization or formulation techniques. It is a unique educational tool for teaching best practices in handling oxygen- and light-sensitive natural products.

• [1] Zheng, Y., Xu, X., & Wu, Y. (2016). Inhibitory activities against rice pathogens of 8-hydroxy-2,4,6-octatriynamide from Agrocybe sp. World Journal of Microbiology and Biotechnology, 32(3), 1-7. View Source
• [2] CAMP Database. (n.d.). Agrocybin. CAMPSQ653. Retrieved from Biomedical Informatics Centre, ICMR-NIRRCH. View Source
• [3] Rosa, L. H., Souza-Fagundes, E. M., Machado, K. M., Alves, T. M., Martins-Filho, O. A., Romanha, A. J., ... & Zani, C. L. (2006). Cytotoxic, immunosuppressive and trypanocidal activities of agrocybin, a polyacetylene produced by Agrocybe perfecta (Basidiomycota). World Journal of Microbiology and Biotechnology, 22(6), 539-545. View Source
• [4] DrugFuture. (n.d.). Agrocybin. Chemical Data. Retrieved from DrugFuture Database. View Source